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(E)-2-CYANO-3-(3-ETHOXY-4-HYDROXYPHENYL)-N~1~-(1-PHENYLETHYL)-2-PROPENAMIDE

Name: (E)-2-CYANO-3-(3-ETHOXY-4-HYDROXYPHENYL)-N~1~-(1-PHENYLETHYL)-2-PROPENAMIDE
Brand: Smolecule
SKU: S4181547
Rating: 5 (7 reviews)

Catalog No.

S4181547

CAS No.

M.F

C20H20N2O3

M. Wt

336.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(E)-2-CYANO-3-(3-ETHOXY-4-HYDROXYPHENYL)-N~1~-(1-P...

3. Specification
4. Others

General Information

Product Name

(E)-2-CYANO-3-(3-ETHOXY-4-HYDROXYPHENYL)-N~1~-(1-PHENYLETHYL)-2-PROPENAMIDE

IUPAC Name

(E)-2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(1-phenylethyl)prop-2-enamide

Molecular Formula

C20H20N2O3

Molecular Weight

336.4 g/mol

InChI

InChI=1S/C20H20N2O3/c1-3-25-19-12-15(9-10-18(19)23)11-17(13-21)20(24)22-14(2)16-7-5-4-6-8-16/h4-12,14,23H,3H2,1-2H3,(H,22,24)/b17-11+

InChI Key

GAMWEVNMFVEOOG-GZTJUZNOSA-N

SMILES

CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)NC(C)C2=CC=CC=C2)O

Canonical SMILES

CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)NC(C)C2=CC=CC=C2)O

Isomeric SMILES

CCOC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC(C)C2=CC=CC=C2)O

Description

The exact mass of the compound 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(1-phenylethyl)acrylamide is 336.14739250 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Currently Available Information:

While scientific databases like PubChem provide information on similar molecules (), there are no entries for the exact compound of interest.
Commercial suppliers like Sigma-Aldrich offer related acrylamide compounds, but not the specific one you requested ().

Potential Research Areas:

Based on the structure of the molecule, some potential research areas for 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(1-phenylethyl)acrylamide include:

Material Science: The acrylamide functionality suggests potential applications in polymer synthesis. The cyano group and the ethoxy and hydroxy substitutions on the phenyl ring could influence properties like conductivity or self-assembly.
Medicinal Chemistry: The molecule possesses functional groups commonly found in bioactive molecules. However, further research is needed to determine its potential therapeutic effects.